1alpha,3beta-Dihydroxy-24-nor-9,10-seco-5,7,10(19)-cholatrien-23-oic acid

• CAS No.: 71204-89-2
• Product Name: 1alpha,3beta-Dihydroxy-24-nor-9,10-seco-5,7,10(19)-cholatrien-23-oic acid
• Molecular Formula: C23H34O4
• Molecular Weight: 374.5 g/mol
• IUPAC Name: (3R)-3-[(1R,3aS,4E,7aR)-4-[(2E)-2-[(3S,5R)-3,5-dihydroxy-2-methylidenecyclohexylidene]ethylidene]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-1-yl]butanoic acid
• Standard InChI: InChI=1S/C23H34O4/c1-14(11-22(26)27)19-8-9-20-16(5-4-10-23(19,20)3)6-7-17-12-18(24)13-21(25)15(17)2/h6-7,14,18-21,24-25H,2,4-5,8-13H2,1,3H3,(H,26,27)/b16-6+,17-7+/t14-,18-,19-,20+,21+,23-/m1/s1
• Standard InChIKey: MBLYZRMZFUWLOZ-WLWRUGSRSA-N
• Isomeric SMILES: C[C@H](CC(=O)O)[C@H]1CC[C@@H]\2[C@@]1(CCC/C2=C\C=C\3/C[C@H](C[C@@H](C3=C)O)O)C
• SMILES: CC(CC(=O)O)C1CCC2C1(CCCC2=CC=C3CC(CC(C3=C)O)O)C
• Canonical SMILES: CC(CC(=O)O)C1CCC2C1(CCCC2=CC=C3CC(CC(C3=C)O)O)C
• Physical Description: Solid
• Description: Calcitroic acid , also known as calcitroate or 1a-hydroxycalcioate, belongs to the class of organic compounds known as vitamin d and derivatives. Vitamin D and derivatives are compounds containing a secosteroid backbone, usually secoergostane or secocholestane. Calcitroic acid is considered to be a practically insoluble (in water) and relatively neutral molecule. Calcitroic acid has been found in human hepatic tissue, liver and kidney tissues, and has also been detected in multiple biofluids, such as urine and blood. Within the cell, calcitroic acid is primarily located in the cytoplasm, membrane (predicted from logP) and mitochondria.
• Synonyms: 1alpha-Hydroxy-23-carboxytetranorvitamin D; (3R)-3-[(1R,3aS,4E,7aR)-4-[(2Z)-2-[(3S,5R)-3,5-dihydroxy-2-methylidenecyclohexylidene]ethylidene]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-1-yl]butanoic acid
• PubChem Compound: 12918533
• Last Modified: Dec 23 2021